![molecular formula C11H12ClNO3 B7557646 2-chloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetamide](/img/structure/B7557646.png)
2-chloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetamide, also known as GW501516, is a synthetic drug that is categorized as a peroxisome proliferator-activated receptor delta (PPARδ) agonist. It was initially developed for the treatment of metabolic and cardiovascular diseases, but its use has been banned due to its potential carcinogenic effects. Despite this, it has been widely used in scientific research due to its ability to enhance endurance and increase fat burning.
Mechanism of Action
2-chloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetamide works by activating PPARδ, a nuclear receptor that regulates the expression of genes involved in energy metabolism and inflammation. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which results in increased endurance and fat burning.
Biochemical and Physiological Effects:
This compound has been shown to improve lipid and glucose metabolism, reduce inflammation, and increase endurance in animal models. In humans, it has been found to increase fat burning and improve exercise performance. However, its potential carcinogenic effects have raised concerns about its safety.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetamide in lab experiments is its ability to enhance endurance and increase fat burning, which can be useful in studying the effects of exercise on metabolism. However, its potential carcinogenic effects and banned status make it difficult to use in human studies and limit its applicability in certain research areas.
Future Directions
1. Investigating the potential use of 2-chloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetamide in treating metabolic and cardiovascular diseases in animal models.
2. Studying the effects of this compound on exercise performance and endurance in athletes and bodybuilders.
3. Investigating the potential carcinogenic effects of this compound and its mechanisms of action in cancer development.
4. Developing safer and more effective PPARδ agonists for the treatment of metabolic and cardiovascular diseases.
Synthesis Methods
The synthesis of 2-chloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetamide involves the reaction of 2,2-dimethyl-1,3-benzodioxol-5-ylamine with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
2-chloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetamide has been extensively studied for its potential use in treating metabolic and cardiovascular diseases such as obesity, diabetes, and dyslipidemia. It has also been investigated for its ability to enhance endurance and increase fat burning in athletes and bodybuilders. Additionally, this compound has been used in cancer research to study its potential carcinogenic effects.
properties
IUPAC Name |
2-chloro-N-(2,2-dimethyl-1,3-benzodioxol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3/c1-11(2)15-8-4-3-7(5-9(8)16-11)13-10(14)6-12/h3-5H,6H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSBNNETUQCMHPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2=C(O1)C=C(C=C2)NC(=O)CCl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.